1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate

• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: (2-tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 4-methoxybenzoate
• InChI: InChI=1S/C22H24N2O3S/c1-15-19(28-18-9-7-6-8-10-18)20(24(23-15)22(2,3)4)27-21(25)16-11-13-17(26-5)14-12-16/h6-14H,1-5H3
• InChI Key: FXQIKLGVOHOQLH-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1SC2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)OC)C(C)(C)C

Description

1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate is a chemical compound that has gained significant attention in scientific research. This compound is commonly used in various fields, including pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate is not yet fully understood. However, studies have suggested that this compound works by inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are known to contribute to the development of cancer and other diseases.
Biochemical and Physiological Effects
1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate has been found to exhibit various biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antioxidant properties, this compound has also been shown to have antimicrobial activity against various bacteria and fungi. It has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate in lab experiments is its significant anticancer activity. This compound has been found to be effective against various cancer cell lines, making it a potential candidate for the development of new cancer treatments. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate. One potential direction is the development of new cancer treatments based on this compound. Another direction is the study of its anti-inflammatory and antioxidant properties for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate involves the reaction of 4-methoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with tert-butyl hydrazine. The reaction mixture is then treated with phenylthiourea and sodium ethoxide to yield the final product. This synthesis method has been well-established and is commonly used in the production of 1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate.

Scientific Research Applications

1-tert-butyl-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 4-methoxybenzoate has been extensively studied in scientific research. This compound has been found to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.